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Compound of Interest

Compound Name: Copper phthalate

Cat. No.: B098968

This technical guide provides an in-depth overview of copper phthalate, a metal-organic
complex with notable applications in catalysis and materials science. The information is tailored
for researchers, scientists, and professionals in drug development, presenting key chemical
identifiers, physicochemical properties, experimental protocols, and logical workflows in a
structured format.

Chemical Identifiers and Nomenclature

Copper phthalate is a coordination complex formed between copper(ll) ions and phthalate
anions. It can exist in various forms, with the most common being copper(ll) phthalate. The
compound is registered under several CAS numbers, which may reflect different hydration
states or preparation methods.[1]

Below is a comprehensive table of identifiers for copper(ll) phthalate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b098968?utm_src=pdf-interest
https://www.benchchem.com/product/b098968?utm_src=pdf-body
https://www.benchchem.com/product/b098968?utm_src=pdf-body
https://akjournals.com/view/journals/10973/18/1/article-p77.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value Source(s)

CAS Number 10027-30-2 [1][2]

16223-74-8 [1]

Molecular Formula CsHaCuO4 [11[2]

Molecular Weight 227.66 g/mol [1112]

IUPAC Name copper;phthalate [1]
Copper(ll) phthalate, Phthalic
acid copper(ll) salt, 1,2-

Synonyms pp. () o [21[3]
Benzenedicarboxylic acid,
copper(2+) salt
InChl=1S/C8H604.Cu/c9-
7(10)5-3-1-2-4-

InChl [1][2]
6(5)8(11)12;/h1-4H,(H,9,10)
(H,11,12);/q;+2/p-2
GSCLWPQCXDSGBU-

InChlKey [1][2]

UHFFFAOYSA-L

Canonical SMILES

C1=CC=C(C(=C1)C(=0)
[O-])C(=0)[O-].[Cu+2]

[1](2]

PubChem CID

82304

[2]

EC Number

233-068-7

[2]

DSSTox Substance ID

DTXSID70143079

[2]

Physicochemical Properties

The physical and chemical properties of copper phthalate are crucial for its handling,

application, and analysis. While some properties are readily available, others, such as the

melting point, are not consistently reported, likely due to decomposition at elevated

temperatures.
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Property Value Source(s)
Boiling Point 378.3°C at 760 mmHg [3]
Flash Point 196.7°C [3]
Vapor Pressure 2.14E-06 mmHg at 25°C [3]

Blue, air-stable crystals
Appearance [1]
(monohydrate form)

Experimental Protocols
Synthesis of Copper(ll) Phthalate Monohydrate

A common method for preparing copper(ll) phthalate monohydrate involves the reaction of a
copper salt with phthalic acid in an aqueous solution.[1]

Materials:

e Basic copper carbonate (CuCOs-Cu(OH)2)
e Phthalic acid (CsHeOa)

« Distilled water

Procedure:

Dissolve phthalic acid in distilled water to create an aqueous solution.
» Add basic copper carbonate to the phthalic acid solution until saturation is reached.

« Filter the solution to remove any excess solid carbonate. The resulting filtrate should have a
pH of approximately 5.

 Allow the filtrate to evaporate slowly at room temperature.
» Blue, air-stable crystals of copper(ll) phthalate monohydrate will form.

o Separate the crystals from the solution.
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* Wash the collected crystals several times with distilled water.

¢ Air-dry the final product.
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Synthesis workflow for copper(ll) phthalate monohydrate.

Thermal Decomposition of Copper(ll) Phthalate
Monohydrate

The thermal decomposition of copper(ll) phthalate monohydrate has been shown to occur in
three distinct steps.[1] This process can be monitored using thermogravimetric analysis (TGA)
and differential thermal analysis (DTA).

Methodology: The thermal behavior of copper(ll) phthalate monohydrate can be analyzed using
a thermogravimetric analyzer. A sample of the crystalline compound is heated at a constant
rate in a controlled atmosphere (e.g., air or an inert gas), and the change in mass is recorded
as a function of temperature.

Decomposition Steps:

 First Dehydration Step: The monohydrate form loses a water molecule to become a
hemihydrate. This step follows a unimolecular kinetic law.

o Second Dehydration Step: The hemihydrate loses the remaining water to form anhydrous
copper(ll) phthalate. This step is described by a phase boundary model.

o Decomposition: The anhydrous copper(ll) phthalate decomposes, with cupric oxide being a
final product. This final step adheres to the Erofeev-Avrami equation.

Thermal decomposition pathway of copper(ll) phthalate monohydrate.

Crystal Structure

The crystal structure of copper(ll) phthalate monohydrate has been determined using three-
dimensional X-ray diffraction methods. The compound crystallizes in the monoclinic space
group P2i/c.[4] The structure features two types of copper atoms with distinct coordination
environments, both exhibiting distorted octahedral geometries. The phthalate groups and water
molecules act as bridging ligands, connecting the copper atoms.[4]

Applications in Research and Development
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Copper phthalate serves as a versatile compound in various scientific and industrial fields.

o Catalysis: Copper phthalate complexes have demonstrated notable catalytic activity,
especially in oxidation reactions, due to their ability to facilitate electron transfer processes.
[2] They have also been explored for their potential in environmental remediation, such as
the removal of pollutants like dibutyl phthalate.[2]

o Wood Preservation: It is utilized as a wood preservative, offering protection against fungal
decay and termites, which is particularly valuable in marine and agricultural settings.[3]

e Pigments and Coatings: Copper phthalate is used as a pigment in paints and coatings,
contributing to their durability and performance.[3]

e Organic Synthesis: The compound can act as a catalyst in various organic synthesis
reactions, helping to improve reaction efficiency.[3]

 Biological Activity: Research indicates that copper(ll) phthalate can interact with DNA and
exhibits cytotoxic effects on certain cancer cell lines in vitro.[2] It has also shown
antimicrobial activity against several bacterial strains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098968#cas-number-and-identifiers-for-copper-
phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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